Cas no 1706453-00-0 (2-(3-Chloro-phenyl)-benzooxazole-5-carboxylic acid ethyl ester)

• Product Name: 2-(3-Chloro-phenyl)-benzooxazole-5-carboxylic acid ethyl ester
• CAS No: 1706453-00-0
• MF: C₁₆H₁₂ClNO₃
• MW: 301.724383354187
• CID: 5171525
• Update Time: 2025-05-24

2-(3-Chloro-phenyl)-benzooxazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-phenyl)-benzooxazole-5-carboxylic acid ethyl ester

• Inchi： 1S/C16H12ClNO3/c1-2-20-16(19)11-6-7-14-13(9-11)18-15(21-14)10-4-3-5-12(17)8-10/h3-9H,2H2,1H3
• InChI Key： YBASIFNGQXNQIK-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(OCC)=O)C=C2N=C1C1=CC=CC(Cl)=C1

Additional information on 2-(3-Chloro-phenyl)-benzooxazole-5-carboxylic acid ethyl ester

2-(3-Chloro-phenyl)-benzooxazole-5-carboxylic acid ethyl ester: A Comprehensive Overview

The compound with CAS No. 1706453-00-0, known as 2-(3-Chloro-phenyl)-benzooxazole-5-carboxylic acid ethyl ester, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of benzooxazoles, which are aromatic heterocycles with a broad range of applications in pharmaceuticals, agrochemicals, and advanced materials. The benzooxazole core of this molecule is a fused bicyclic structure consisting of a benzene ring and an oxazole ring, which imparts unique electronic and structural properties.

The 3-chloro-phenyl substituent attached to the benzooxazole ring introduces additional functionality, enhancing the compound's reactivity and versatility. The carboxylic acid ethyl ester group at the 5-position of the benzooxazole ring further modulates the chemical properties, making this compound suitable for various synthetic transformations. Recent studies have highlighted the potential of such compounds in the development of advanced materials, particularly in the field of optoelectronics and organic electronics.

One of the most notable applications of 2-(3-Chloro-phenyl)-benzooxazole-5-carboxylic acid ethyl ester is its role as an intermediate in the synthesis of more complex molecules. Its structure allows for easy functionalization, enabling chemists to incorporate it into larger frameworks with tailored properties. For instance, researchers have utilized this compound as a building block for constructing advanced polymers with enhanced thermal stability and mechanical strength.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. For example, its use in click chemistry reactions has been reported, where it serves as a versatile coupling partner for constructing bioactive molecules. The ethyl ester group facilitates these reactions by providing an activated site for nucleophilic attack, making it an ideal candidate for modular synthesis strategies.

In addition to its synthetic applications, 2-(3-Chloro-phenyl)-benzooxazole-5-carboxylic acid ethyl ester has shown promise in biological systems. Studies have demonstrated its ability to modulate cellular signaling pathways, suggesting potential applications in drug discovery. The chlorine substituent on the phenyl ring contributes to its pharmacokinetic properties, enhancing its bioavailability and target specificity.

The synthesis of this compound typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. Key steps often include Friedel-Crafts alkylation or acylation reactions to construct the benzooxazole core, followed by functionalization to introduce the desired substituents. Recent optimizations in these protocols have significantly improved yields and reduced reaction times, making large-scale production more feasible.

From an environmental perspective, researchers have also explored the degradation pathways of 2-(3-Chloro-phenyl)-benzooxazole-5-carboxylic acid ethyl ester under various conditions. Understanding its environmental fate is crucial for assessing its safety and sustainability in industrial applications. Studies indicate that it undergoes hydrolytic cleavage under alkaline conditions, leading to the formation of biodegradable byproducts.

In conclusion, 2-(3-Chloro-phenyl)-benzooxazole-5-carboxylic acid ethyl ester (CAS No. 1706453-00-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and drug discovery. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing technological and medical innovations.